Cas no 1984-23-2 (4-Nitrophenyl Isocyanide)

• Product Name: 4-Nitrophenyl Isocyanide
• CAS No: 1984-23-2
• MF: C₇H₄N₂O₂
• MW: 148.118861198425
• MDL: MFCD01937394
• CID: 154480
• PubChem ID: 74802
• Update Time: 2025-05-21

4-Nitrophenyl Isocyanide Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyano-4-nitro-
• 4-Nitrophenyl Isocyanide
• 1-ISOCYANO-4-NITROBENZENE
• Benzene, 1-isocyano-4-nitro- (9CI)
• Phenyl isocyanide, p-nitro-
• p-Nitrophenyl isocyanide
• p-Nitrophenyl isonitrile
• 1-isocyano-4-nitro-benzene
• Phenyl isocyanide, p-nitro- (6CI,7CI,8CI)
• 4-Nitrophenylisocyanide
• BENZENE, 1-ISOCYANO-4-NITRO-
• p-nitro-phenyl isonitrile
• FCH845225
• STK505800
• BBL022477
• AB0216402
• N0982
• V4119
• BB 0260542
• AKOS005144096
• SCHEMBL2273860
• AS-59433
• E78827
• GS3821
• EN300-1177058
• DTXSID30173579
• MFCD01937394
• 1984-23-2
• PD195359

• MDL： MFCD01937394
• Inchi： 1S/C7H4N2O2/c1-8-6-2-4-7(5-3-6)9(10)11/h2-5H
• InChI Key： WQFPYEBGLBCQOY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)[N+]#[C-])=O

Computed Properties

• Exact Mass: 148.02732
• Monoisotopic Mass: 148.027277
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.2

Experimental Properties

• PSA: 47.5

4-Nitrophenyl Isocyanide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• RTECS：DA3768224

Related Categories

• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 4-Nitrophenyl Isocyanide

4-Nitrophenyl Isocyanide: A Comprehensive Overview

4-Nitrophenyl Isocyanide (CAS No. 1984-23-2) is a highly reactive organic compound with the molecular formula C7H5N3O. This compound is widely recognized in the fields of organic chemistry, materials science, and pharmaceutical research due to its unique properties and versatile applications. The compound is characterized by its isocyanide functional group (-NC), which imparts high reactivity, making it a valuable intermediate in various chemical reactions.

The structure of 4-nitrophenyl isocyanide consists of a phenyl ring substituted with a nitro group (-NO2) at the para position and an isocyanide group (-NC) attached directly to the benzene ring. This arrangement confers both electronic and steric effects, influencing the compound's reactivity and stability. The nitro group acts as an electron-withdrawing substituent, enhancing the electrophilic character of the benzene ring and stabilizing the adjacent isocyanide group through resonance effects.

Recent studies have highlighted the importance of 4-nitrophenyl isocyanide in the synthesis of advanced materials, particularly in the development of novel polymers and coatings. Researchers have demonstrated that this compound can undergo controlled polymerization reactions to form high-performance polyisocyanides, which exhibit excellent thermal stability and mechanical properties. These materials are being explored for use in aerospace applications, where lightweight yet durable materials are highly sought after.

In addition to its role in materials science, 4-nitrophenyl isocyanide has gained attention in medicinal chemistry due to its potential as a bioactive molecule. Preclinical studies have shown that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its potential as an antineoplastic agent. Ongoing research aims to optimize its pharmacokinetic properties and reduce off-target effects to enhance its therapeutic potential.

The synthesis of 4-nitrophenyl isocyanide typically involves multi-step processes that require precise control over reaction conditions. One common method involves the reaction of 4-nitroaniline with chloroform under alkaline conditions, followed by treatment with a strong base to eliminate hydrochloric acid and form the isocyanide group. This method has been optimized to achieve high yields and purity levels, ensuring consistent quality for downstream applications.

Despite its numerous advantages, handling 4-nitrophenyl isocyanide requires careful consideration due to its high reactivity. Proper safety precautions must be taken during synthesis, storage, and use to prevent unwanted side reactions or hazardous releases. Researchers are actively exploring methods to improve the stability of this compound while maintaining its reactivity, which could expand its applicability in various industrial settings.

In conclusion, 4-nitrophenyl isocyanide (CAS No. 1984-23-2) stands as a pivotal compound in modern chemistry, offering diverse opportunities across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, continue to drive innovation in materials science and medicinal chemistry. As research progresses, this compound is expected to play an increasingly important role in developing cutting-edge technologies and therapeutic solutions.